molecular formula C18H27N3O3S B2697860 N-cyclohexyl-2-((1-(2-hydroxyethyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide CAS No. 941979-09-5

N-cyclohexyl-2-((1-(2-hydroxyethyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide

Cat. No. B2697860
CAS RN: 941979-09-5
M. Wt: 365.49
InChI Key: OWVWBNIHGSHBCX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-cyclohexyl-2-((1-(2-hydroxyethyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H27N3O3S and its molecular weight is 365.49. The purity is usually 95%.
BenchChem offers high-quality N-cyclohexyl-2-((1-(2-hydroxyethyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclohexyl-2-((1-(2-hydroxyethyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural and Binding Studies

The study of amide-containing isoquinoline derivatives, including similar compounds to N-cyclohexyl-2-((1-(2-hydroxyethyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide, reveals significant insights into their structural aspects and properties. These compounds exhibit interesting behaviors upon treatment with various mineral acids, forming gels or crystalline solids depending on the acid's anionic structure. Their ability to form inclusion compounds and the impact of these structural variations on fluorescence emission highlight their potential in materials science and photonic applications (Karmakar, Sarma, & Baruah, 2007).

Versatile Building Blocks for Natural Product Synthesis

Another dimension of research explores phenylglycinol-derived oxazolopiperidone lactams, showcasing their versatility as building blocks for enantioselective synthesis. These lactams facilitate the construction of diverse piperidine-containing structures with potential bioactivity. While not directly linked, the methodology around manipulating lactam structures for synthesizing complex natural products and bioactive compounds can be informative for research involving N-cyclohexyl-2-((1-(2-hydroxyethyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide, offering insights into potential synthetic routes and applications in drug discovery (Escolano, Amat, & Bosch, 2006).

Synthesis and Characterization of Novel Derivatives

Research into the synthesis of new derivatives involving structures similar to N-cyclohexyl-2-((1-(2-hydroxyethyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide is crucial for expanding the chemical space and understanding the physicochemical properties of such compounds. A study details the synthesis of novel derivatives through a multi-step process, starting from anthranilic acid and aryl isothiocyanates, yielding compounds with determined structures through various spectroscopic techniques. This research underscores the importance of synthetic chemistry in creating new molecules for potential applications in medicinal chemistry and material science (Nguyen, Pham, Tran, & Bui, 2022).

Design and Synthesis for Biological Activities

The design and synthesis of quinazolinyl acetamides, including those with structural similarities to the compound , have been explored for their analgesic and anti-inflammatory activities. This research illustrates the potential therapeutic applications of these compounds, emphasizing the importance of chemical synthesis in drug discovery and development. Although certain information was excluded as per requirements, the study provides a foundation for understanding the structural basis behind the biological activities of such compounds (Alagarsamy, Solomon, Sulthana, Vijay, & Narendhar, 2015).

properties

IUPAC Name

N-cyclohexyl-2-[[1-(2-hydroxyethyl)-2-oxo-5,6,7,8-tetrahydroquinazolin-4-yl]sulfanyl]acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H27N3O3S/c22-11-10-21-15-9-5-4-8-14(15)17(20-18(21)24)25-12-16(23)19-13-6-2-1-3-7-13/h13,22H,1-12H2,(H,19,23)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OWVWBNIHGSHBCX-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(CC1)NC(=O)CSC2=NC(=O)N(C3=C2CCCC3)CCO
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H27N3O3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

365.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-cyclohexyl-2-((1-(2-hydroxyethyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.